7-(1-Methyl-2-hydroxyethyl)guanine-d7 (Major)
Description
7-(1-Methyl-2-hydroxyethyl)guanine-d7 (Major), also known as 2-Amino-1,7-dihydro-7-(1-methyl-2-hydroxyethyl)-6H-purin-6-one-d7 or N7-(1-Methyl-2-hydroxyethyl)guanine-d7, is a biochemical used for proteomics research . It has a molecular formula of C8H4D7N5O2 and a molecular weight of 216.25 . It is the labelled analogue of 7-(1-Methyl-2-hydroxyethyl)guanine, which is an isomeric impurity of 7-(2-Hydroxypropyl)guanine .
Molecular Structure Analysis
The molecular structure of 7-(1-Methyl-2-hydroxyethyl)guanine-d7 (Major) is represented by the formula C8H4D7N5O2 . The compound is a labelled analogue of 7-(1-Methyl-2-hydroxyethyl)guanine, indicating that it has a similar structure but with certain hydrogen atoms replaced by deuterium .Physical And Chemical Properties Analysis
The physical and chemical properties of 7-(1-Methyl-2-hydroxyethyl)guanine-d7 (Major) include a molecular weight of 216.25 and a molecular formula of C8H4D7N5O2 . It is soluble in DMSO and appears as a white solid . The compound has a melting point of over 300°C (decomposition) .Mechanism of Action
Safety and Hazards
properties
CAS RN |
1346604-24-7 |
|---|---|
Molecular Formula |
C8H11N5O2 |
Molecular Weight |
216.252 |
IUPAC Name |
2-amino-8-deuterio-7-(1,1,1,2,3,3-hexadeuterio-3-hydroxypropan-2-yl)-3H-purin-6-one |
InChI |
InChI=1S/C8H11N5O2/c1-4(2-14)13-3-10-6-5(13)7(15)12-8(9)11-6/h3-4,14H,2H2,1H3,(H3,9,11,12,15)/i1D3,2D2,3D,4D |
InChI Key |
NOXOALKZIYCNRV-UFVDGHGDSA-N |
SMILES |
CC(CO)N1C=NC2=C1C(=O)N=C(N2)N |
synonyms |
2-Amino-1,7-dihydro-7-(1-methyl-2-hydroxyethyl)-6H-purin-6-one-d7; N7-(1-Methyl-2-hydroxyethyl)guanine-d7; |
Origin of Product |
United States |
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